Cas no 920502-31-4 (1-Iodopentane-5,5,5-d3)

• Product Name: 1-Iodopentane-5,5,5-d3
• CAS No: 920502-31-4
• MF: C₅H₁₁I
• MW: 201.063799142838
• MDL: MFCD08704988
• CID: 1004937
• Update Time: 2025-10-06

1-Iodopentane-5,5,5-d3 Chemical and Physical Properties

Names and Identifiers

• 1-IODOPENTANE-5,5,5-D3
• [5,5,5-2H3]-1-iodopentane
• 1-Iodopentane--d3
• 1-Iodopentane-5,5,5-d3 (stabilized with copper)
• 5-Iodopentane-1,1,1-d3
• 1-Iodopentane-5,5,5-d3

• MDL： MFCD08704988
• Inchi： 1S/C5H11I/c1-2-3-4-5-6/h2-5H2,1H3/i1D3
• InChI Key： BLXSFCHWMBESKV-FIBGUPNXSA-N
• SMILES： C([2H])([2H])([2H])CCCCI

Additional information on 1-Iodopentane-5,5,5-d3

Professional Introduction to 1-Iodopentane-5,5,5-d3 (CAS No. 920502-31-4)

1-Iodopentane-5,5,5-d3, a specialized isotope-labeled compound with the chemical formula C₅H₁₁I and the molecular weight of approximately 208.05 g/mol, is a derivative of pentane where the terminal carbon is iodinated and deuterium is incorporated into the methyl groups. This compound is of significant interest in the field of organic synthesis and pharmaceutical research due to its unique isotopic labeling, which provides valuable tools for studying reaction mechanisms and metabolic pathways.

The CAS No. 920502-31-4 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing in research papers, patents, and regulatory submissions. The 1-Iodopentane-5,5,5-d3 structure combines the reactivity of the iodine atom with the stability of deuterium-labeled groups, making it an ideal candidate for various applications in synthetic chemistry and biochemical studies.

In recent years, the demand for isotopically labeled compounds has surged due to their utility in tracing reactions and understanding biological processes. The deuterium-labeled version of 1-Iodopentane-5,5,5-d3 allows researchers to differentiate between natural abundance and labeled compounds in complex mixtures, enhancing the accuracy of analytical techniques such as NMR spectroscopy and mass spectrometry.

The iodinated derivative of pentane offers a versatile intermediate in organic synthesis. The iodine atom can participate in various reactions, including cross-coupling reactions like Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures. Additionally, the presence of deuterium atoms can help in studying kinetic isotope effects (KIEs), providing insights into reaction rates and mechanisms.

Recent advancements in drug discovery have highlighted the importance of isotopically labeled compounds in medicinal chemistry. The 1-Iodopentane-5,5,5-d3 molecule can serve as a building block for synthesizing novel pharmaceuticals or probes for imaging applications. For instance, its incorporation into drug candidates can facilitate the study of metabolic pathways and drug degradation processes.

The use of deuterium-labeled compounds has gained traction in developing methods to combat antibiotic resistance. By replacing hydrogen atoms with deuterium, researchers can modify the pharmacokinetics of existing antibiotics or antiviral agents. This approach has shown promise in reducing resistance development while maintaining therapeutic efficacy.

In environmental science, 1-Iodopentane-5,5,5-d3 can be employed as a tracer molecule to study pollutant degradation and transport mechanisms. Its stable isotopic signature allows scientists to monitor environmental processes over extended periods without interference from natural abundance isotopes.

The synthesis of 1-Iodopentane-5,5,5-d3 involves careful control of reaction conditions to ensure high yield and purity. Typically, pentane undergoes iodination using an iodine source such as NIS (N-iodosuccinimide) or I₂ in the presence of a catalyst. Subsequent deuteration is achieved using deuterium gas or deuterated solvents under specific conditions to incorporate deuterium atoms into the methyl groups.

The analytical characterization of 1-Iodopentane-5,5,5-d3 relies on advanced spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is particularly useful for confirming the structure and isotopic distribution. Proton NMR (¹H NMR) shows characteristic signals corresponding to the methyl groups (including deuterated ones), while carbon NMR (¹³C NMR) provides further structural details.

Mass spectrometry (MS) is another critical tool for verifying the molecular weight and purity of 1-Iodopentane-5,5,5-d3. High-resolution MS (HRMS) can detect even minor impurities and confirm the presence of deuterium atoms with high precision.

The compound’s stability under various storage conditions is also an important consideration. Proper handling and storage at controlled temperatures are essential to prevent degradation or contamination. Solvent choice can influence stability as well; non-polar solvents such as hexanes or dichloromethane are often preferred for maintaining integrity during experiments.

In conclusion,1-Iodopentane-5,5,5-d3 (CAS No. 920502-31-4) represents a valuable asset in modern chemical research. Its unique combination of an iodine substituent and deuterium labeling makes it a versatile tool for synthetic chemists and biochemists alike. As research continues to evolve with new methodologies and applications emerging,1-Iodopentane-5,5,5-d3 will undoubtedly play an increasingly significant role in advancing scientific knowledge across multiple disciplines.